Cas no 734470-67-8 (2-(bromomethyl)-1-methylpyrrolidine)

• Product Name: 2-(bromomethyl)-1-methylpyrrolidine
• CAS No: 734470-67-8
• MF: C₆H₁₂BrN
• MW: 178.070180892944
• MDL: MFCD20526185
• CID: 2156656
• PubChem ID: 22616983
• Update Time: 2025-06-12

2-(bromomethyl)-1-methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-Bromomethyl-1-methyl-pyrrolidine
• 2-(bromomethyl)-1-methyl pyrrolidine
• AK159349
• (2S)-2-(bromomethyl)-1-methyl-Pyrrolidine
• 2-Bromomethyl-1-methylpyrrolidine
• 2-(bromomethyl)-1-methylpyrrolidine
• AM101207
• (2S)-2-(bromomethyl)-1-methylpyrrolidine
• T4687
• pyrrolidine, 2-(bromomethyl)-1-methyl-, hydrobromide

• MDL： MFCD20526185
• Inchi： 1S/C6H12BrN/c1-8-4-2-3-6(8)5-7/h6H,2-5H2,1H3
• InChI Key： RALAMZZQDJIIJX-UHFFFAOYSA-N
• SMILES： BrCC1CCCN1C

Computed Properties

• Exact Mass: 177.01531g/mol
• Monoisotopic Mass: 177.01531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 74.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2
• XLogP3: 1.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on 2-(bromomethyl)-1-methylpyrrolidine

Professional Introduction to 2-(bromomethyl)-1-methylpyrrolidine (CAS No. 734470-67-8)

2-(bromomethyl)-1-methylpyrrolidine, with the CAS number 734470-67-8, is a significant compound in the field of organic chemistry and pharmaceutical research. This heterocyclic compound features a pyrrolidine core substituted with a bromomethyl group and a methyl group at the 1-position. Its unique structure makes it a valuable intermediate in the synthesis of various biologically active molecules, particularly in the development of drugs targeting neurological and cardiovascular disorders.

The bromomethyl functional group in 2-(bromomethyl)-1-methylpyrrolidine is highly reactive, enabling it to participate in nucleophilic substitution reactions, which are crucial for constructing more complex molecular frameworks. This reactivity has been exploited in recent years to develop novel therapeutic agents. For instance, researchers have utilized this compound to synthesize derivatives with potential applications in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

In the realm of medicinal chemistry, 2-(bromomethyl)-1-methylpyrrolidine has been explored as a precursor for creating small-molecule inhibitors that modulate neurotransmitter receptors. The pyrrolidine ring is a common motif in pharmacophores due to its ability to mimic the binding pockets of biological targets. Recent studies have demonstrated that derivatives of this compound can interact with serotonin and dopamine receptors, offering promising leads for developing new treatments for mood disorders and cognitive impairments.

The synthesis of 2-(bromomethyl)-1-methylpyrrolidine typically involves the bromination of 1-methylpyrrolidine using appropriate brominating agents under controlled conditions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for industrial applications. Researchers have also investigated greener synthetic routes, employing catalytic systems that minimize waste and improve atom economy.

One of the most intriguing aspects of 2-(bromomethyl)-1-methylpyrrolidine is its role in the development of chiral compounds. The presence of a stereogenic center at the 1-position allows for the synthesis of enantiomerically pure derivatives, which are often required for pharmaceutical applications due to their improved efficacy and reduced side effects. Recent breakthroughs in asymmetric synthesis have enabled the construction of these chiral molecules with high precision, opening new avenues for drug discovery.

The pharmaceutical industry has shown particular interest in 2-(bromomethyl)-1-methylpyrrolidine due to its versatility as a building block. It has been used to create novel analogs of existing drugs, enhancing their pharmacological properties. For example, modifications at the bromomethyl position have led to compounds with improved solubility and bioavailability, critical factors for drug formulation. Additionally, its incorporation into drug candidates has resulted in reduced toxicity profiles, aligning with current trends toward safer medications.

Ongoing research continues to uncover new applications for 2-(bromomethyl)-1-methylpyrrolidine beyond traditional pharmaceuticals. Its potential use in materials science, particularly as a monomer for polymer synthesis, has garnered attention due to its ability to form stable cross-linked networks. These polymers exhibit interesting mechanical and thermal properties, making them suitable for advanced applications such as coatings and adhesives.

The safety and handling of 2-(bromomethyl)-1-methylpyrrolidine are important considerations in industrial and laboratory settings. While it is not classified as a hazardous material under standard regulations, proper precautions must be taken to prevent exposure. Personal protective equipment (PPE) such as gloves and goggles should be worn when handling this compound, and work should be conducted in well-ventilated areas or under fume hoods to minimize inhalation risks.

In conclusion, 2-(bromomethyl)-1-methylpyrrolidine (CAS No. 734470-67-8) is a multifaceted compound with significant implications in pharmaceutical research and industrial applications. Its unique structural features make it an invaluable intermediate for synthesizing biologically active molecules, particularly those targeting neurological and cardiovascular disorders. As research progresses, new uses for this compound are likely to emerge, further solidifying its importance in the chemical industry.